Cas no 2171197-40-1 ((2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid)

• Product Name: (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid
• CAS No: 2171197-40-1
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6269466
• PubChem ID: 165530960
• Update Time: 2025-07-09

(2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid
• 2171197-40-1
• (2S)-2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]propanoic acid
• EN300-1567820

• Inchi： 1S/C23H26N2O6/c1-13(22(27)28)24-21(26)20(14(2)30-3)25-23(29)31-12-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,13-14,19-20H,12H2,1-3H3,(H,24,26)(H,25,29)(H,27,28)/t13-,14+,20-/m0/s1
• InChI Key： PWQSCGRANAJQFO-MNVSYLFESA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)C)=O)[C@@H](C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid

Comprehensive Analysis of (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid (CAS No. 2171197-40-1)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid (CAS No. 2171197-40-1) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained immense popularity due to its efficiency and scalability. Researchers and manufacturers are increasingly focusing on high-purity peptide intermediates like this compound to meet the growing demand for therapeutic peptides and biologics.

The structural complexity of (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid underscores its importance in peptide chain assembly. The Fmoc group serves as a temporary protecting group for the amino functionality, which can be selectively removed under mild basic conditions, making it ideal for modern peptide synthesis protocols. This characteristic aligns with the current trend toward greener chemistry, as it reduces the need for harsh deprotection reagents. The compound's CAS No. 2171197-40-1 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery and bioconjugation applications.

One of the most pressing questions in the scientific community today is how to improve the yield and purity of synthetic peptides. (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid addresses this challenge by offering excellent stereochemical control during peptide elongation. Its methoxybutanamido side chain introduces unique conformational constraints, which are valuable for designing peptide-based therapeutics with enhanced stability and bioavailability. These properties make it a sought-after building block for targeted drug delivery systems, a hot topic in precision medicine.

Another area where CAS No. 2171197-40-1 is gaining traction is in the development of peptide vaccines and diagnostic agents. The COVID-19 pandemic has accelerated research into peptide-based immunogens, and compounds like this are critical for epitope mapping and antigen design. The Fmoc-protected moiety ensures compatibility with automated synthesizers, a feature highly valued in high-throughput screening environments. This aligns with the increasing adoption of AI-driven drug discovery, where reliable and scalable synthetic methods are paramount.

From a commercial perspective, the demand for (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid is driven by the expanding market for custom peptide synthesis services. Companies specializing in GMP-grade peptides often list this compound in their catalogs, catering to pharmaceutical and biotechnology clients. Its CAS No. 2171197-40-1 is a key identifier in procurement databases, ensuring traceability and regulatory compliance—a critical factor in quality-controlled manufacturing.

In conclusion, (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid (CAS No. 2171197-40-1) represents a versatile and indispensable tool in modern peptide science. Its applications span from therapeutic development to material science, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore innovative uses for Fmoc-protected amino acids, this compound is poised to remain at the forefront of chemical biology advancements.